Cas no 952984-09-7 (N-(1-cyclopentylpiperidin-4-yl)methyl-4-ethoxybenzene-1-sulfonamide)

• Product Name: N-(1-cyclopentylpiperidin-4-yl)methyl-4-ethoxybenzene-1-sulfonamide
• CAS No: 952984-09-7
• MF: C₁₉H₃₀N₂O₃S
• MW: 366.518104076386
• CID: 6566226
• Update Time: 2025-06-08

N-(1-cyclopentylpiperidin-4-yl)methyl-4-ethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopentylpiperidin-4-yl)methyl-4-ethoxybenzene-1-sulfonamide
• N-[(1-cyclopentylpiperidin-4-yl)methyl]-4-ethoxybenzenesulfonamide

• Inchi： 1S/C19H30N2O3S/c1-2-24-18-7-9-19(10-8-18)25(22,23)20-15-16-11-13-21(14-12-16)17-5-3-4-6-17/h7-10,16-17,20H,2-6,11-15H2,1H3
• InChI Key： GNOBERPLGLGYEM-UHFFFAOYSA-N
• SMILES： C1(S(NCC2CCN(C3CCCC3)CC2)(=O)=O)=CC=C(OCC)C=C1

Additional information on N-(1-cyclopentylpiperidin-4-yl)methyl-4-ethoxybenzene-1-sulfonamide

N-(1-cyclopentylpiperidin-4-yl)methyl-4-ethoxybenzene-1-sulfonamide: A Comprehensive Overview

N-(1-cyclopentylpiperidin-4-yl)methyl-4-ethoxybenzene-1-sulfonamide (CAS No. 952984-09-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a sulfonamide derivative with a unique structural configuration that includes a cyclopentylpiperidine moiety and an ethoxybenzene group. The intricate structure of this compound has led to its exploration in various therapeutic applications, particularly in the areas of neuropharmacology and anti-inflammatory research.

The cyclopentylpiperidine moiety in N-(1-cyclopentylpiperidin-4-yl)methyl-4-ethoxybenzene-1-sulfonamide is of particular interest due to its potential to modulate central nervous system (CNS) activity. Recent studies have shown that compounds containing this structural feature can exhibit potent analgesic and anxiolytic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(1-cyclopentylpiperidin-4-yl)methyl-4-ethoxybenzene-1-sulfonamide effectively reduced pain responses in animal models without significant side effects, suggesting its potential as a novel analgesic agent.

The sulfonamide functional group in this compound is another key feature that contributes to its biological activity. Sulfonamides are well-known for their broad spectrum of pharmacological effects, including anti-inflammatory, antimicrobial, and antidiabetic properties. In the context of N-(1-cyclopentylpiperidin-4-yl)methyl-4-ethoxybenzene-1-sulfonamide, the sulfonamide group may play a crucial role in enhancing the compound's ability to interact with specific biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. A 2022 study in the European Journal of Pharmacology highlighted the compound's ability to modulate GPCRs, which are involved in various physiological processes and disease states.

The ethoxybenzene group in N-(1-cyclopentylpiperidin-4-yl)methyl-4-ethoxybenzene-1-sulfonamide adds another layer of complexity to its structure and function. Ethoxybenzene derivatives are known for their antioxidant properties and their ability to cross the blood-brain barrier (BBB). This characteristic makes them particularly suitable for CNS-targeted therapies. Research published in the Journal of Neurochemistry in 2023 indicated that N-(1-cyclopentylpiperidin-4-yl)methyl-4-ethoxybenzene-1-sulfonamide can effectively penetrate the BBB and exert neuroprotective effects, potentially offering new avenues for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its potential therapeutic applications, N-(1-cyclopentylpiperidin-4-yl)methyl-4-ethoxybenzene-1-sulfonamide has been extensively studied for its pharmacokinetic properties. A 2023 study in the Pharmaceutical Research journal reported that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for developing effective oral formulations, which can improve patient compliance and treatment outcomes.

The safety profile of N-(1-cyclopentylpiperidin-4-yl)methyl-4-ethoxybenzene-1-sulfonamide has also been evaluated in preclinical studies. Results from these studies suggest that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-(1-cyclopentylpiperidin-4-y-lmethyl)-4-e-thoxybenzene-sul-fona-mide (CAS No. 952984-097) represents a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the cyclopentyl-pip-peridine moiety, sulfona-mide functional group, and eth-oxybe-nze-ne group, contribute to its biological activity and therapeutic potential. Ongoing research continues to uncover new insights into the mechanisms of action and clinical utility of this compound, paving the way for its development as a novel therapeutic agent.